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Compound of Interest

Compound Name: 6-Methyltetradecanoyl-CoA

Cat. No.: B15550637 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Methyltetradecanoyl-CoA was not

readily available. The following guidance is based on safety data for structurally similar

compounds, including other long-chain fatty acyl-CoAs and general laboratory safety protocols.

It is imperative to supplement this information with a thorough risk assessment specific to your

experimental conditions and to consult your institution's Environmental Health and Safety

(EHS) department.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling 6-Methyltetradecanoyl-CoA. The focus is on

procedural, step-by-step guidance to ensure safe operational handling and disposal.

Hazard Identification and Risk Assessment
While specific toxicity data for 6-Methyltetradecanoyl-CoA is not available, compounds of this

class (long-chain acyl-CoAs) are primarily utilized in biochemical research and are not typically

classified as highly hazardous. However, as with any chemical, potential risks should be

minimized. Based on data for similar compounds, the primary hazards are associated with:

Eye Irritation: May cause serious eye irritation.[1][2]

Skin Contact: Generally not expected to cause skin irritation, but prolonged or repeated

contact should be avoided.[3]

Inhalation: Inhalation of dusts should be avoided.[1][4]
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Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.[1][2]

A thorough risk assessment should be conducted prior to any experiment involving 6-
Methyltetradecanoyl-CoA.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 6-Methyltetradecanoyl-
CoA in a laboratory setting. This corresponds to a standard "Level D" protection in many

contexts, which is the minimum level of protection for any laboratory work.[5]

PPE Category Recommended Equipment

Eye and Face Protection

Safety glasses with side shields or safety

goggles are mandatory to protect from splashes.

[6][7][8] A face shield may be required for

procedures with a higher splash risk.[5][6]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, are required.[6][8] For full contact, a

minimum thickness of 0.11 mm is

recommended.[4] Always inspect gloves for

tears or punctures before use.

Body Protection
A standard laboratory coat should be worn to

protect skin and clothing.[7]

Respiratory Protection

Generally not required if handled in a well-

ventilated area or a chemical fume hood, as it is

not highly volatile. If dusts are generated, a P2

filter respirator is recommended.[1]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of 6-Methyltetradecanoyl-
CoA and to ensure a safe laboratory environment.

Operational Plan: Step-by-Step Handling
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Preparation:

Ensure the work area (e.g., laboratory bench, chemical fume hood) is clean and

uncluttered.

Assemble all necessary equipment and reagents.

Don the appropriate PPE as outlined in the table above.

Weighing and Aliquoting:

If in solid form, handle in a chemical fume hood or a designated area with good ventilation

to avoid inhalation of any fine particulates.

Use appropriate tools (e.g., spatula, micro-spatula) to handle the solid.

For creating stock solutions, dissolve in an appropriate solvent as recommended by the

supplier.

Experimental Use:

When transferring solutions, use appropriate pipettes and techniques to minimize aerosol

generation.

Keep containers tightly closed when not in use.[1][4]

Storage Plan
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Storage Condition Recommendation

Temperature

Refer to the manufacturer's instructions.

Typically, long-chain acyl-CoAs are stored at

-20°C or below to prevent degradation.

Atmosphere

Store in a tightly sealed container, under an inert

atmosphere (e.g., argon or nitrogen) if possible,

as some acyl-CoAs can be air-sensitive.

Location
Store in a designated, clearly labeled area away

from incompatible materials.

Disposal Plan
All waste containing 6-Methyltetradecanoyl-CoA must be disposed of in accordance with

local, state, and federal regulations.

Step-by-Step Disposal Procedure

Segregation:

Segregate waste containing 6-Methyltetradecanoyl-CoA from other laboratory waste

streams.

Do not dispose of this chemical down the drain.[2][4]

Waste Containers:

Use clearly labeled, leak-proof containers for solid and liquid waste.

Solid waste (e.g., contaminated gloves, weigh boats) should be placed in a designated

solid waste container.

Liquid waste (e.g., unused solutions) should be collected in a designated hazardous waste

container.

Labeling:
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Label waste containers with "Hazardous Waste" and the full chemical name: "6-
Methyltetradecanoyl-CoA".

Collection:

Arrange for waste pickup by your institution's EHS department.

Emergency Procedures
In the event of an emergency, follow these procedures and seek medical attention if necessary.

Emergency Situation First Aid and Response Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Seek medical

attention if irritation persists.[1][2][4]

Skin Contact
Remove contaminated clothing.[1][4] Wash skin

with soap and water.[1]

Inhalation

Move the affected person to fresh air.[1][3][4] If

not breathing, give artificial respiration. Seek

medical attention if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1][4] Seek immediate medical attention.

Spill

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a suitable

container for disposal.[1][4] Avoid generating

dust.[1][4] For large spills, evacuate the area

and contact EHS.

Visualizations
Below are diagrams illustrating key workflows and logical relationships relevant to the handling

and use of 6-Methyltetradecanoyl-CoA.
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Preparation Handling Cleanup & Disposal
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Caption: Workflow for Handling 6-Methyltetradecanoyl-CoA.
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Caption: Logic for Selecting Appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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